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Compound of Interest

Compound Name: CM-157

Cat. No.: B1192530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the subcutaneous administration of

the pentadecapeptide BPC-157 in mouse models. The protocols are based on methodologies

reported in preclinical studies and are intended for research purposes only.

Introduction to BPC-157
Body Protection Compound-157 (BPC-157) is a synthetic peptide composed of 15 amino acids,

with the sequence Gly-Glu-Pro-Pro-Pro-Gly-Lys-Pro-Ala-Asp-Asp-Ala-Gly-Leu-Val.[1][2] It is a

fragment of a protein naturally found in human gastric juice and has demonstrated significant

cytoprotective and tissue-regenerating properties in a wide range of preclinical studies.[2][3][4]

Research in animal models suggests it may accelerate the healing of various tissues, including

muscle, tendon, ligament, bone, and the nervous system.[1][5] Due to its stability and systemic

effects, subcutaneous injection is a common and effective administration route in research

settings.[6][7]

Mechanism of Action
BPC-157 exerts its therapeutic effects through multiple signaling pathways, primarily promoting

angiogenesis (the formation of new blood vessels), cell proliferation, and modulating

inflammation.[1][8]
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Angiogenesis and Vascular Growth: A primary mechanism involves the activation of the

Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) pathway.[1][9] BPC-157 can

upregulate VEGFR2 and activate the downstream VEGFR2-Akt-eNOS signaling cascade,

which increases the production of nitric oxide (NO), a key molecule in vasodilation and blood

vessel formation.[2][10] This enhanced blood supply is critical for delivering nutrients and

repair factors to injured tissues.[1]

Cell Migration and Adhesion: BPC-157 has been shown to activate the Focal Adhesion

Kinase (FAK)-Paxillin pathway.[8][11] This pathway is crucial for cellular adhesion, migration,

and proliferation, processes that are essential for tissue repair and wound healing.[8]

Growth Factor Signaling: The peptide can increase the expression of the Growth Hormone

Receptor (GHR) in fibroblasts.[2][8][10] By enhancing cellular responsiveness to growth

hormone, BPC-157 may amplify endogenous regenerative signals.[2]

Anti-inflammatory Effects: BPC-157 has been noted to reduce the activity of pro-

inflammatory cytokines, helping to create a favorable environment for tissue repair.[10]

Quantitative Data from Preclinical Mouse/Rodent
Studies
The following table summarizes common dosing parameters for BPC-157 administered

subcutaneously in rodent models, as reported in the scientific literature. Dosages are typically

calculated based on the animal's body weight.
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Parameter Range & Details
Common Practice
in Preclinical
Models

Source(s)

Dosage 10 ng/kg to 10 µg/kg

10 µg/kg is a

frequently cited

effective dose in

rodent studies.

[1][9]

Frequency Once or twice daily

Once daily

administration is

common for sustained

therapeutic effect.

[1][12]

Duration 2 to 8 weeks

Dependent on the

injury model. Typically

2-4 weeks for mild

injuries and 4-6 weeks

for more severe

conditions.

[12][13][14]

Injection Volume 100 µL to 200 µL

The volume should be

minimized to avoid

discomfort.

[15]

Injection Site

Loose skin over the

shoulders/neck or

flank.

The loose skin over

the neck and back is

the most common

site.[15] Sites should

be rotated for

repeated dosing.[7]

[7][15]

Experimental Protocols
Researchers must adapt these generalized protocols to their specific experimental design and

adhere to institutional animal care and use guidelines.

Lyophilized BPC-157 peptide vial
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Bacteriostatic water for injection or sterile saline

Sterile 1 mL syringes with 29-30 gauge needles (e.g., insulin syringes)

Alcohol swabs (70% ethanol or isopropanol)

Sterile microcentrifuge tubes (for aliquoting)

Appropriate personal protective equipment (gloves, lab coat)

Lyophilized peptides require careful reconstitution to maintain their integrity.[16]

Equilibration: Allow the sealed vial of lyophilized BPC-157 to reach room temperature before

opening to prevent condensation.[16]

Sterilization: Wipe the rubber stopper of the BPC-157 vial and the bacteriostatic water vial

with an alcohol swab.[16]

Solvent Addition: Using a sterile syringe, draw the desired volume of bacteriostatic water. For

example, to create a 1 mg/mL stock solution from a 5 mg vial, add 5 mL of water.

Mixing: Slowly inject the water down the side of the BPC-157 vial to avoid foaming. Do not

shake the vial.[6] Gently swirl or roll the vial between your palms until the powder is fully

dissolved.

Aliquoting & Storage: For long-term storage and to avoid repeated freeze-thaw cycles, it is

recommended to aliquot the reconstituted solution into sterile microcentrifuge tubes.[6][14]

Store reconstituted BPC-157 at 2-8°C for short-term use or frozen (≤ -20°C) for long-term

stability.[14]

Dose Calculation: Calculate the required injection volume based on the stock solution

concentration and the mouse's body weight (e.g., for a 10 µg/kg dose in a 25g mouse, the

required dose is 0.25 µg).

Animal Restraint: Gently but firmly restrain the mouse to expose the injection site. One

common method is to grasp the loose skin at the scruff of the neck.
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Site Preparation: It is generally not necessary to sterilize the injection site with alcohol, as

this can cause distress and is often ineffective.[15] Ensure the fur is clean.

Injection:

Using your non-dominant hand, lift a fold of loose skin over the neck or back to create a

"tent."

With your dominant hand, insert a new, sterile needle beveled-up at the base of the skin

tent, parallel to the body.

Advance the needle slightly into the subcutaneous space. You should feel a slight give.

Gently aspirate (pull back on the plunger) to ensure the needle is not in a blood vessel.

Slowly depress the plunger to inject the BPC-157 solution.

Needle Withdrawal: Withdraw the needle swiftly and gently pinch the injection site for a

moment to prevent leakage.

Post-Injection Monitoring: Return the mouse to its cage and monitor it for any immediate

adverse reactions.

Site Rotation: If repeated injections are required, rotate the injection site to minimize local

irritation.[7][15]
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Caption: General workflow for a subcutaneous BPC-157 study in mice.
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Caption: Key signaling pathways activated by BPC-157 in tissue repair.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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